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Performance Summary of SEM-HCl

The following table summarizes the key performance data for SEM-HCl as a perovskite additive in different

types of solar cells, as reported in the recent literature.

Perovskite
Type

Device
Structure

Reported
Peak PCE

Key Stability
Performance

Primary Function of
Additive

Tin-based

(Lead-free) [1]
[2]

Inverted

(p-i-n)

10.9% [2]

[3]

Retained ~100% of initial

PCE after 100 h under
continuous AM1.5

illumination [2].

Suppresses deep-level

traps, inhibits Sn²⁺
oxidation, improves

crystallization [1].

Lead-based

(MAPbI₃) [4]

planar (n-i-

p)

21.88% [4] Retained 82.8% of initial

PCE after 500 h of
continuous illumination

[4].

Anchors excess PbI₂,

suppresses its light-induced
decomposition, reduces ion

migration [4].

Experimental Protocols for SEM-HCl
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The high performance of devices using SEM-HCl is achieved through specific fabrication methodologies.

Here are the detailed experimental protocols from the key studies:

For Tin-Based Perovskite Solar Cells (TPSCs) [1] [2]:

Perovskite Formulation: The precursor solution was based on FA₀.₇₅MA₀.₂₅SnI₃
(Formamidinium/Methylammonium Tin Iodide).

Additive Introduction: SEM-HCl was directly added to the perovskite precursor solution at a
concentration of 3 mol% relative to the perovskite compounds.

Film Deposition: The films were fabricated via a one-step spin-coating method.
Processing: During spin-coating, the wet film was treated with chlorobenzene (CB) as an anti-
solvent to induce crystallization, followed by annealing at 70°C.
Device Architecture: The resulting TPSCs had an inverted (p-i-n) structure.

For Lead-Based Perovskite Solar Cells (PSCs) [4]:

Deposition Method: A two-step sequential spin-coating process was used.
Additive Introduction: In this approach, the SEM-HCl (referred to as SH in this paper) was

dissolved in the first-step precursor solution containing PbI₂ (Lead Iodide).
Device Architecture: The fabricated PSCs had a planar n-i-p structure
(FTO/SnO₂/Perovskite/Spiro-OMeTAD/Ag).

How SEM-HCl Works as an Additive

The efficacy of SEM-HCl stems from the coordinated action of its functional groups, which address critical

instability issues in both tin and lead perovskite systems. The following diagram visualizes this mechanism.
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SEM-HCl Additive

Functional Group: O=C-N

Coordination with Metal Ions

Key Outcomes N-C=O group coordinates with
unbound Sn²⁺ or Pb²⁺ ions

Strong interaction inhibits
oxidation of Sn²⁺ to Sn⁴⁺

Anchors excess PbI₂ at grain
boundaries in Pb-perovskites

Reduces deep-level traps
Passivates surface defects

Suppresses self-doping
effects in Sn-perovskites

Prevents light-induced
decomposition of PbI₂

Click to download full resolution via product page

Mechanism of Action for SEM-HCl in Perovskites

This mechanism is supported by experimental evidence:

Fourier Transform Infrared (FTIR) Spectroscopy showed a shift in the C=O stretching vibration of

SEM-HCl when mixed with the perovskite, confirming a chemical interaction [1] [2].
X-ray Photoelectron Spectroscopy (XPS) measurements of the Sn 3d peak indicated a change in

the chemical environment, further proving coordination with Sn²⁺ [1].

Comparative Context with Other Additives

While a full quantitative table comparing numerous additives is beyond the scope of this search, the results

do mention other additives for reference:

Piracetam: A pyrrolidone-based molecule used as a multifunctional agent in tandem perovskite
solar cells. It acts as a structure-directing agent and defect passivator to improve scalability and
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stability [5].

Pyrrodiazole (PZ): A triazole derivative used in slot-die coating for scalable preparation of large-
area, homogeneous perovskite films under ambient conditions [6].

It is important to note that directly comparing the efficiency numbers of these additives is not

straightforward, as their performance is highly dependent on the specific perovskite composition, device

architecture, and fabrication process.

Conclusion and Research Outlook

In summary, Semicarbazide Hydrochloride (SEM-HCl) has been established as a highly effective additive

for enhancing the performance and stability of perovskite solar cells:

For tin-based, lead-free perovskites, it is a crucial component for suppressing deep-level traps and
Sn²⁺ oxidation, pushing PCEs toward 11% with excellent operational stability [1] [2].

For traditional lead-based perovskites, it effectively stabilizes the material against light-induced
degradation, enabling PCEs over 21% with significantly improved photostability [4].

The research demonstrates that additive engineering, particularly with molecules like SEM-HCl that

possess strong coordinating functional groups, is a powerful strategy for tackling the intrinsic instability

issues in perovskite materials [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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